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Compound of Interest

Compound Name:
3,3'-Dimethyl[2,2'-

binaphthalene]-1,1'-diol

CAS No.: 143569-18-0

Cat. No.: B13154041

Get Quote

Executive Summary
3,3'-Dimethyl-BINOL (CAS: 55515-98-5) is a

-symmetric chiral ligand derived from the BINOL (1,1'-bi-2-naphthol) backbone. The
introduction of methyl groups at the 3,3'-positions increases steric bulk around the chelating
diol moiety, enhancing enantioselectivity in Lewis acid-catalyzed transformations such as
alkylations, Diels-Alder reactions, and Michael additions. This guide provides the definitive
spectroscopic standards for validating the identity and purity of this compound.
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Parameter Data

IUPAC Name 3,3'-Dimethyl[1,1'-binaphthalene]-2,2'-diol

Common Name
3,3'-Dimethyl-BINOL; 3,3'-Me

-BINOL

CAS Number 55515-98-5 ((R)-enantiomer)

Molecular Formula

C

H

O

Molecular Weight 314.38 g/mol

Appearance White to off-white crystalline solid

Melting Point 204–206 °C (Lit.[1] range 201–206 °C)

Specific Rotation
(

, THF) for (R)-isomer

Solubility

Soluble in THF, CH

Cl

, EtOAc; Insoluble in water

Spectroscopic Characterization
3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy
The introduction of methyl groups simplifies the aromatic region compared to the parent BINOL

by removing the H3 proton signal and introducing a diagnostic singlet.

H NMR (400 MHz, CDCl

, 298 K) | Shift (

, ppm) | Multiplicity | Integration | Assignment | Structural Insight | | :--- | :--- | :--- | :--- | :--- | |
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2.20 | Singlet (s) | 6H | Ar-CH

| Diagnostic methyl group at C3/C3' | | 5.10 - 5.30 | Broad (s) | 2H | -OH | Hydroxyl protons
(shift varies w/ conc.) | | 7.10 | Doublet (d) | 2H | Ar-H | C4/C4' protons (ortho to methyl) | | 7.25
- 7.35 | Multiplet (m) | 2H | Ar-H | C6/C6' or C7/C7' | | 7.35 - 7.45 | Multiplet (m) | 2H | Ar-H |
C6/C6' or C7/C7' | | 7.80 | Multiplet (m) | 4H | Ar-H | C5/C5' and C8/C8' (peri-protons) | C NMR
(100 MHz, CDCl

)

Aliphatic Region:

ppm (Ar-CH

).

Aromatic Region:

ppm. Key quaternary carbons:

C-OH (C2):

ppm (deshielded by oxygen).

C-Me (C3):

ppm (ipso carbon).

C-C Bridge (C1):

ppm (shielded, restricted rotation).

3.2 Infrared (IR) Spectroscopy
O-H Stretch:

cm

(Broad, intermolecular H-bonding).

C-H Stretch (Aromatic):
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cm

.

C-H Stretch (Aliphatic):

cm

(Distinct methyl C-H, absent in unsubstituted BINOL).

C=C Ring Stretch:

cm

(Naphthalene skeleton).

3.3 Mass Spectrometry (HRMS)
Ionization: ESI+ or EI.

Calculated Mass (

): 314.1307.

Observed Mass:

;

.

Experimental Protocol: Synthesis & Purification
Reaction Pathway: The synthesis typically proceeds from optically pure (R)-BINOL via a MOM-

protection strategy to direct lithiation to the 3,3'-positions.

Protection: (R)-BINOL

(R)-MOM-Ether.

Functionalization: Ortho-lithiation (
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-BuLi) followed by methylation (MeI or Me

SO

).

Deprotection: Acidic hydrolysis to yield (R)-3,3'-Dimethyl-BINOL.[2]

Step-by-Step Methodology
Step 1: MOM Protection[2]

Suspend (R)-BINOL (1.0 equiv) in dry THF/DCM at 0 °C.

Add NaH (2.5 equiv) or DIPEA (4.0 equiv).

Dropwise add Chloromethyl methyl ether (MOMCl, 2.5 equiv). Caution: Carcinogen.

Stir at RT for 12 h. Quench with water, extract with DCM.[1][3]

Yield: ~95% (White solid).

Step 2: Ortho-Lithiation & Methylation

Dissolve (R)-MOM-BINOL (1.0 equiv) in anhydrous Et

O or THF under Ar.

Cool to 0 °C (or -78 °C for higher control).

Add

-BuLi (2.5 equiv, 1.6 M in hexanes) dropwise. Stir 2-3 h at RT to form the dilithio species.

Cool to 0 °C; add Methyl Iodide (MeI, 3.0 equiv).

Stir overnight. Quench with sat. NH

Cl.

Extract with EtOAc, dry over Na
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SO

, concentrate.

Step 3: Deprotection

Dissolve the methylated intermediate in MeOH/DCM (1:1).

Add conc. HCl (trace) or

-TsOH (cat.). Reflux for 3-6 h.

Precipitate product by cooling or adding water.

Purification: Recrystallization from Toluene/Hexane or Column Chromatography (SiO

, Hexane:EtOAc 8:2).

Visualization: Synthesis Workflow

(R)-BINOL
(Starting Material)

(R)-MOM-Ether
(Protected)

MOMCl, NaH
THF, 0°C Dilithio-Intermediate

(Transient)

n-BuLi (2.5 eq)
Et2O, RT 3,3'-Dimethyl-MOM-Ether

(Precursor)

MeI (3.0 eq)
Quench NH4Cl (R)-3,3'-Dimethyl-BINOL

(Target)

HCl/MeOH
Reflux, 4h

Click to download full resolution via product page

Caption: Synthetic route for 3,3'-Dimethyl-BINOL via Directed Ortho-Metalation (DoM).
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Protocol Validation:Organic Syntheses. "Preparation of BINOL Derivatives." (General DoM
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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